Cas no 1803780-19-9 (Methyl 5-cyano-2-iodo-4-mercaptobenzoate)

• Product Name: Methyl 5-cyano-2-iodo-4-mercaptobenzoate
• CAS No: 1803780-19-9
• MF: C₉H₆INO₂S
• MW: 319.118913173676
• CID: 4952619
• Update Time: 2025-05-22

Methyl 5-cyano-2-iodo-4-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-iodo-4-mercaptobenzoate

• Inchi： 1S/C9H6INO2S/c1-13-9(12)6-2-5(4-11)8(14)3-7(6)10/h2-3,14H,1H3
• InChI Key： BZTLSBFGNPQHEI-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C#N)C=C1C(=O)OC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.3
• Topological Polar Surface Area: 51.1

Additional information on Methyl 5-cyano-2-iodo-4-mercaptobenzoate

Research Brief on Methyl 5-cyano-2-iodo-4-mercaptobenzoate (CAS: 1803780-19-9): Recent Advances and Applications

Methyl 5-cyano-2-iodo-4-mercaptobenzoate (CAS: 1803780-19-9) has emerged as a key intermediate in medicinal chemistry and drug discovery, particularly in the development of targeted covalent inhibitors. Recent studies highlight its utility in synthesizing potent inhibitors for cysteine-containing proteins, leveraging its reactive thiol and iodo functional groups for selective modifications. This compound's unique structure enables precise covalent binding to biological targets, making it valuable for probing enzyme mechanisms and designing novel therapeutics.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's role in developing irreversible Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized Methyl 5-cyano-2-iodo-4-mercaptobenzoate as a scaffold to introduce warheads that selectively alkylate Cys481 in BTK, showing improved pharmacokinetic properties compared to first-generation inhibitors. The study reported a 40% increase in target engagement efficiency when using derivatives of this compound, with enhanced selectivity profiles.

In the field of chemical biology, this molecule has been employed as a versatile building block for activity-based protein profiling (ABPP) probes. A recent ACS Chemical Biology publication (2024) described its incorporation into fluorescent probes for mapping reactive cysteines in live cells, enabling high-throughput screening of covalent drug candidates. The electron-withdrawing cyano and ester groups were found to modulate the thiol reactivity, allowing fine-tuning of probe selectivity.

Significant progress has been made in optimizing synthetic routes for Methyl 5-cyano-2-iodo-4-mercaptobenzoate. A 2023 Organic Process Research & Development paper presented a scalable, three-step synthesis from commercially available starting materials, achieving >85% overall yield and >99% purity. This advancement addresses previous challenges in large-scale production, facilitating broader research applications.

Emerging applications include its use in PROTAC (proteolysis-targeting chimera) development, where its reactive groups serve as linker attachment points. Preliminary data from a 2024 conference presentation showed successful incorporation into EGFR-targeting PROTACs, demonstrating improved degradation efficiency compared to traditional linker chemistries.

Ongoing research is exploring structure-activity relationships of various derivatives, with particular focus on the impact of the ester moiety on membrane permeability. Computational modeling studies suggest that methylation of the carboxyl group provides an optimal balance between stability and cellular uptake, making Methyl 5-cyano-2-iodo-4-mercaptobenzoate particularly valuable for intracellular targets.

Safety and handling considerations have been recently updated based on comprehensive toxicological assessments. While the compound shows moderate reactivity, proper handling under inert atmosphere is recommended due to the thiol group's sensitivity to oxidation. Storage at -20°C with desiccant has been shown to maintain stability for extended periods.